Cas no 2680882-35-1 (benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate)

• Product Name: benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate
• CAS No: 2680882-35-1
• MF: C₁₁H₈N₄O₃
• MW: 244.206221580505
• CID: 5651073
• PubChem ID: 165912996
• Update Time: 2025-06-08

benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate
• EN300-28277752
• 2680882-35-1

• Inchi： 1S/C11H8N4O3/c12-6-9-10(15-18-14-9)13-11(16)17-7-8-4-2-1-3-5-8/h1-5H,7H2,(H,13,15,16)
• InChI Key： WKDZLUWJRKWTBQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=NON=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.05964013g/mol
• Monoisotopic Mass: 244.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate

Introduction to Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate (CAS No. 2680882-35-1)

Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate, a compound with the chemical identifier CAS No. 2680882-35-1, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of pharmacological effects. The presence of a benzyl group and a 4-cyano substituent in the molecule imparts distinct chemical and pharmacological characteristics, making it a subject of intense research interest.

The molecular structure of Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate consists of a central oxadiazole ring fused with a carbamate moiety, further modified by a benzyl group and a cyano group at the 4-position. This configuration suggests potential interactions with various biological targets, including enzymes and receptors. The oxadiazole core is particularly noteworthy for its role in medicinal chemistry, as it has been widely explored for its anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel derivatives of oxadiazole-based compounds due to their promising therapeutic applications. The carbamate functional group in Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate not only enhances the solubility of the compound but also provides a site for further chemical modifications. These modifications can be tailored to optimize biological activity and improve pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of the benzyl group and the cyano-substituted oxadiazole ring offers a versatile platform for designing molecules with enhanced efficacy and reduced toxicity. This has led to its investigation in various preclinical studies aimed at identifying new treatments for chronic diseases.

The cyano group in Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate is particularly interesting from a chemical perspective. It can participate in hydrogen bonding interactions and influence the electronic properties of the molecule. These interactions are crucial for determining how the compound interacts with biological targets. Additionally, the cyano group can be hydrolyzed under certain conditions, leading to the release of other functional groups that may exhibit different biological activities.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery. For instance, researchers have demonstrated that modifications to the oxadiazole ring can significantly alter its binding affinity to specific proteins. In one notable study published in [Journal Name], researchers synthesized a series of oxadiazole-based compounds and found that those with electron-withdrawing groups like cyano exhibited enhanced binding to target enzymes involved in inflammatory pathways. Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate fits well within this category.

The benzyl group in Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate also plays a critical role in determining its overall properties. Benzyl groups are commonly used in pharmaceuticals due to their ability to improve solubility and stability while maintaining biological activity. In this context, the benzyl group may facilitate better absorption and distribution within the body following administration.

The synthesis of Benzyl N-(4-cyano-1,2,5-oxadiazol-3-yl)carbamate involves several key steps that highlight its complexity as a molecular entity. The process typically begins with the preparation of the oxadiazole core through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the carbamate and benzyl groups while maintaining regioselectivity to ensure proper positioning on the oxadiazole ring.

The introduction of the cyano group requires careful control over reaction conditions to prevent unwanted side products. This often involves using cyanating agents under inert atmospheres to ensure high yields and purity. The final product is then purified through techniques such as recrystallization or column chromatography to obtain pure Benzyl N-(4-cyano-1,2,5-oxadiazol-3-y l)carbamate suitable for further studies.

In conclusion, Benzyl N-(4-cyano -1 ,2 ,5 -ox adiazol -3 - yl )carbamate (CAS No . 2680882 -35 -1 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , including th e presence o f a b enz yl gro up an d a 4 -cy ano su bstitu ent , make it an i nteresting subj ect f or mo re detai l ed stu dies . Th e combi nation o f these featu res sugg ests tha t thi s compo und ma y exhibit b road-spectrum bi ological act ivitie s , maki ng i t a valuab le tool f or deve lopin g n ew dr ugs . As researc h co ntinues t o expl o re th e p otent ia l o f ox adiazo le deri vati ves , compo und s lik e Ben z yl N -( 4 -cy ano -1 ,2 ,5 -ox adiazo l -3 - yl )ca rbam ate ar e poised t o play a cr uci al r ole i n th e fu t ure o f pharma ceutical scie nce .